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Introduction to Single-Molecule FRET (smFRET)
Single-molecule Förster Resonance Energy Transfer (smFRET) is a powerful biophysical

technique that allows for the study of conformational dynamics and intermolecular interactions

of biomolecules in real-time.[1][2] By measuring the efficiency of non-radiative energy transfer

from an excited donor fluorophore (Cy3) to a nearby acceptor fluorophore (Cy5), smFRET can

provide information on the distance between the two dyes on a nanometer scale.[3][4] This

makes it an invaluable tool for investigating dynamic processes such as protein folding,

enzyme catalysis, and nucleic acid dynamics, which are often obscured in ensemble-averaged

measurements.[1]

The most commonly used method for smFRET studies involves immobilizing molecules on a

passivated glass surface and imaging them using Total Internal Reflection Fluorescence (TIRF)

microscopy.[5] This setup enables the simultaneous observation of hundreds of individual

molecules for extended periods, from milliseconds to minutes.[5]

The Cy3-Cy5 FRET Pair
The cyanine dyes Cy3 and Cy5 are the most widely used fluorophore pair for smFRET

experiments due to their excellent photophysical properties.[2][6]
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High Quantum Yield and Extinction Coefficient: These properties contribute to bright and

easily detectable fluorescence signals.[6]

Good Photostability: When used with oxygen scavenging systems, Cy3 and Cy5 can be

observed for extended periods before photobleaching.[6]

Favorable Förster Distance (R₀): The R₀ for the Cy3-Cy5 pair is approximately 5.4 nm,

making it suitable for measuring distances in the range of 2 to 8 nm, which is relevant for

many biological processes.[2][4]

Spectral Separation: The emission spectrum of Cy3 has a good overlap with the absorption

spectrum of Cy5, while their emission spectra are well-separated, minimizing spectral

crosstalk.[5]

Table 1: Photophysical Properties of the Cy3-Cy5 FRET Pair

Property Cy3 (Donor) Cy5 (Acceptor)

Excitation Maximum ~550 nm ~649 nm

Emission Maximum ~570 nm ~670 nm

Extinction Coefficient ~150,000 M⁻¹cm⁻¹ ~250,000 M⁻¹cm⁻¹

Quantum Yield ~0.16 (conjugated to DNA) ~0.20 (conjugated to DNA)

Förster Distance (R₀) \multicolumn{2}{ c

Experimental Workflow
The general workflow for an smFRET experiment using a Cy3-Cy5 pair can be broken down

into several key stages, from sample preparation to data analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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